Cas no 618877-93-3 (1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)
1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
- 1-(2-(diethylamino)ethyl)-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
- 2H-Pyrrol-2-one, 1-[2-(diethylamino)ethyl]-1,5-dihydro-3-hydroxy-4-(4-propoxybenzoyl)-5-(2-pyridinyl)-
-
- Inchi: 1S/C25H31N3O4/c1-4-17-32-19-12-10-18(11-13-19)23(29)21-22(20-9-7-8-14-26-20)28(25(31)24(21)30)16-15-27(5-2)6-3/h7-14,22,30H,4-6,15-17H2,1-3H3
- InChI Key: WHSOSOLOWVGLAM-UHFFFAOYSA-N
- SMILES: N1(CCN(CC)CC)C(C2=NC=CC=C2)C(C(=O)C2=CC=C(OCCC)C=C2)=C(O)C1=O
1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-1257-2μmol |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-5μmol |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-10μmol |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-20μmol |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-1mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-2mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-3mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-4mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-5mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-1257-10mg |
1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
618877-93-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
Chemical Profile of 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618877-93-3)
1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, identified by its CAS number 618877-93-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidone class, characterized by a six-membered heterocyclic ring containing a nitrogen atom and a hydroxyl group. The presence of multiple functional groups, including diethylamino, hydroxy, propoxybenzoyl, and pyridinyl substituents, endows it with diverse chemical properties and potential biological activities.
The molecular structure of 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one is highly intricate, featuring a central pyrrolidone core that is further modified by various aromatic and aliphatic groups. The diethylamino side chain contributes to basicity, which may be exploited in interactions with acidic biological targets such as enzymes or receptors. The hydroxyl group at the 3-position introduces polarity and potential hydrogen bonding capabilities, while the 4-(4-propoxybenzoyl) moiety adds bulk and electronic properties due to the conjugated system of the benzoyl group. Additionally, the pyridinyl substituent at the 5-position enhances the compound's solubility in polar solvents and may facilitate binding to metal ions or other nitrogen-containing targets.
In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The pyrrolidone scaffold is particularly relevant in drug discovery due to its prevalence in bioactive molecules. For instance, derivatives of pyrrolidone have been investigated for their roles in anti-inflammatory, analgesic, and neuroprotective applications. The specific arrangement of functional groups in 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one suggests that it may exhibit multiple modes of action simultaneously. This polypharmacophoric nature is increasingly valued in modern drug design strategies aimed at achieving synergistic effects or reducing side effects.
One of the most compelling aspects of this compound is its potential as a lead molecule for further medicinal chemistry optimization. The presence of both lipophilic (propoxybenzoyl) and hydrophilic (hydroxyl, diethylamino) regions allows for tunable solubility and bioavailability. This balance is critical for drug development, as it ensures adequate absorption while minimizing toxicity. Furthermore, the structural features of 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one provide multiple sites for chemical modification, enabling researchers to fine-tune its pharmacological profile.
Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for biological activity. Virtual screening techniques combined with molecular docking simulations have been employed to predict potential interactions between this compound and target proteins. Preliminary studies suggest that 1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-y l)-2,5-dihydro -1H -pyrrol - 2 - one may interact with enzymes involved in metabolic pathways or with receptors mediating pain perception. These findings are supported by experimental data from high-throughput screening campaigns conducted by several research groups.
The synthesis of 1 - 2 - (diethylamino) ethyl - 3 - hydroxy - 4 - ( 4 - prop oxy benz oyl ) - 5 - ( py ridin - 2 - y l ) - 25 - di hy dro - 1 H - p y rol - 22 one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions to form the pyrrolidone ring, alkylation to introduce the diethylamino group, and selective functionalization at various positions on the aromatic rings. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one without compromising yield or purity.
In conclusion,1 - 22( di ethyl ami no ) eth y l _3_ hydro xy _44( prop oxy ben z o y l ) _55( py ridi n_22 y l ) _25_ di hy dro _11H_ p y rol _22 one (CAS No. 618877_93_3) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features offer multiple avenues for biological activity while providing opportunities for synthetic manipulation through medicinal chemistry approaches. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,this compound holds significant potential as part of broader efforts aimed at improving human health through chemical innovation.
618877-93-3 (1-2-(diethylamino)ethyl-3-hydroxy-4-(4-propoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)